Unveiling Angulatin B: A Technical Guide to its Isolation from Celastrus angulatus Root Bark
Unveiling Angulatin B: A Technical Guide to its Isolation from Celastrus angulatus Root Bark
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide details the isolation of Angulatin B, a sesquiterpene polyol ester, from the root bark of Celastrus angulatus. The intricate experimental protocols and comprehensive quantitative data presented herein provide a foundational resource for researchers engaged in natural product chemistry, pharmacology, and the development of novel therapeutics.
Celastrus angulatus has a history in traditional medicine and has been a source of a variety of bioactive compounds.[1][2] Among these, Angulatin B and other related sesquiterpene polyol esters have garnered interest for their potential biological activities, including insecticidal and antitumor properties.[3][4] This guide focuses on the critical first step: the precise and efficient isolation of this promising natural product.
Experimental Protocol: Isolation of Angulatin B
The isolation of Angulatin B from the root bark of Celastrus angulatus is a multi-step process involving extraction, fractionation, and chromatographic purification. The following protocol is a composite methodology based on established procedures for isolating sesquiterpene polyol esters from this plant species.
Plant Material Collection and Preparation
The root bark of Celastrus angulatus Maxim. is collected and authenticated. The bark is then air-dried, pulverized into a coarse powder, and stored in a cool, dry place until extraction.
Extraction
The powdered root bark is subjected to exhaustive extraction to ensure the efficient recovery of Angulatin B.
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Solvent Extraction: The powdered root bark is extracted with an organic solvent. While various solvents can be used, methanol (MeOH) is commonly employed for the extraction of polar to semi-polar compounds like sesquiterpene polyol esters.[5] The extraction is typically performed at room temperature with stirring or through maceration over several days, with the solvent being replaced periodically. Alternatively, a Soxhlet apparatus can be used for a more rapid and exhaustive extraction.
Fractionation of the Crude Extract
The crude methanol extract is concentrated under reduced pressure to yield a viscous residue. This residue is then subjected to a preliminary fractionation to separate compounds based on their polarity.
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Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH). Angulatin B, being a moderately polar compound, is expected to be enriched in the ethyl acetate fraction.
Chromatographic Purification
The ethyl acetate fraction, which contains a complex mixture of compounds, is further purified using a combination of chromatographic techniques.
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Column Chromatography: The dried ethyl acetate fraction is subjected to column chromatography over silica gel. The column is eluted with a gradient of increasing polarity, typically starting with a non-polar solvent like n-hexane and gradually increasing the proportion of a more polar solvent such as ethyl acetate. Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions containing compounds with similar TLC profiles to known sesquiterpene polyol esters are pooled.
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Preparative High-Performance Liquid Chromatography (Prep-HPLC): The pooled fractions from column chromatography are further purified by preparative reverse-phase HPLC (RP-HPLC). A C18 column is commonly used, with a mobile phase consisting of a mixture of methanol and water or acetonitrile and water, often in an isocratic or gradient elution mode. The effluent is monitored by a UV detector, and peaks corresponding to pure compounds are collected. The peak corresponding to Angulatin B is identified by analytical HPLC and comparison with a reference standard if available.
The following diagram illustrates the general workflow for the isolation of Angulatin B.
Quantitative Data
The following table summarizes the key quantitative data for Angulatin B.
| Parameter | Value |
| Molecular Formula | C₃₄H₄₆O₁₅ |
| Molecular Weight | 694.72 g/mol |
| CAS Number | 142546-07-4 |
Note: The yield of Angulatin B can vary depending on the plant material, extraction method, and purification efficiency. Specific yield data is not consistently reported in the literature.
Spectroscopic Data
The structural elucidation of Angulatin B is confirmed through various spectroscopic techniques. The following table presents a summary of the expected spectroscopic data based on the analysis of its chemical class.
| Spectroscopic Technique | Key Features |
| ¹H NMR | Signals corresponding to the dihydro-β-agarofuran skeleton, acetyl groups, and other ester moieties. |
| ¹³C NMR | Carbon signals characteristic of the sesquiterpene core and ester carbonyls. |
| Mass Spectrometry (MS) | Molecular ion peak consistent with the molecular formula C₃₄H₄₆O₁₅. |
| Infrared (IR) | Absorption bands for hydroxyl (-OH) and ester carbonyl (C=O) functional groups. |
| Ultraviolet (UV) | Absorption maxima related to the chromophores present in the molecule. |
Biological Activity and Signaling Pathways
While the primary focus of many studies has been on the isolation and structural characterization of sesquiterpene polyol esters from Celastrus angulatus, preliminary research indicates their potential as antitumor and insecticidal agents.[4] However, the specific signaling pathways through which Angulatin B exerts its biological effects are not yet well-defined and represent an area for future investigation.
The general workflow for investigating the biological activity and signaling pathways of a purified compound like Angulatin B is depicted below.
This technical guide provides a comprehensive overview of the isolation of Angulatin B, offering a valuable starting point for researchers. The detailed methodologies and compiled data are intended to facilitate further investigation into the chemical and biological properties of this intriguing natural product. Future research focused on elucidating its specific mechanisms of action will be crucial in unlocking its full therapeutic potential.
References
- 1. researchgate.net [researchgate.net]
- 2. Four novel insecticidal sesquiterpene esters from Celastrus angulatus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Insecticidal sesquiterpene polyol esters from Celastrus angulatus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. A New Insecticidal Sesquiterpene Ester from Celastrus Angulatus - PMC [pmc.ncbi.nlm.nih.gov]
